Cas no 1655-45-4 (Sodium Naphthalene-2,6-disulfonate)

Sodium Naphthalene-2,6-disulfonate is a water-soluble aromatic sulfonate compound characterized by its high thermal stability and excellent dispersing properties. Its molecular structure, featuring two sulfonate groups at the 2- and 6-positions of the naphthalene ring, enhances its ability to function as an effective surfactant and dispersant in aqueous systems. This compound is widely utilized in industrial applications, including dye intermediates, concrete admixtures, and as a stabilizer in polymer emulsions. Its strong anionic nature contributes to superior chelating and sequestering capabilities, making it valuable in processes requiring metal ion control. The product exhibits low volatility and compatibility with a range of formulations, ensuring reliable performance under varied conditions.
Sodium Naphthalene-2,6-disulfonate structure
1655-45-4 structure
Product Name:Sodium Naphthalene-2,6-disulfonate
CAS No:1655-45-4
MF:C10H6Na2O6S2
MW:332.260582447052
MDL:MFCD00004092
CID:41742
PubChem ID:87573424
Update Time:2025-05-26

Sodium Naphthalene-2,6-disulfonate Chemical and Physical Properties

Names and Identifiers

    • Sodium naphthalene-2,6-disulfonate
    • 2,6-Naphthalenedisulfonic acid disodium salt
    • disodium naphthalene-2,6-disulphonate
    • 2,6-Naphthalene Disulphonate
    • Sodium 2,6-naphthalene Disulfonate
    • Disodium 2,6-Naphthalenedisulfonate
    • 2.6-Naphthalenedisulfonicaciddisodiumsalt
    • 2,5-DIMETHYL-3'-MORPHOLINOMETHYL BENZOPHENONE
    • 2,6-dinaphthalenesulphonic acid sodium salt
    • 2,6-naphtalenedisulfonic acid disodium salt
    • 2,6-Naphthalene Disulfonic Acid Sodium
    • 2,6-naphthalenedisulfonic acid,sodium salt
    • 2,7-Naphthalene-disulfonic acid disodium
    • naphthalene-2,6-disulfonic acid disodium salt
    • naphthalene-2,6-disulpho
    • Naphthalene-2,6-disulphonic acid disodium salt
    • Ebert-Merz β-Acid Disodium Salt
    • EBERT-MERZ BETA-ACID
    • DISODIUM 2,6-NAPHTHALENE DISULPHONATE
    • 2,6-NAPHTHALENEDISULFONIC ACID, NA SALT
    • Sodium2,6-naphthalenedisulfonate
    • 2,6-naphthalenedisulfonic acid, disodium salt
    • Ebert-Merz beta-Acid Disodium Salt
    • disodium naphthalene-2,6-disulfonate
    • AK109310
    • dipotassium 2,6-naphthalenedisulfonate
    • 2,6-Naphthalene disulfonic acid disodium salt
    • KSC910S4F
    • Jsp003325
    • OR2858A
    • NS00082723
    • 2,6-Naphthalenedisulfonic acid, sodium salt (1:2)
    • EINECS 216-735-7
    • AS-12509
    • 2,6-Naphthalenedisulfonic acid,disodium salt
    • CS-0157276
    • MFCD00004092
    • FT-0654685
    • AC-19336
    • disodium;naphthalene-2,6-disulfonate
    • CHEMBL319726
    • NAPHTHALENE-2,6-DISULFONIC ACID,SODIUM SALT
    • 1655-45-4
    • AKOS015897327
    • 2,6-Naphthalenedisulfonicaciddisodiumsalt
    • N0013
    • DTXSID70167957
    • Sodiumnaphthalene-2,6-disulfonate
    • SCHEMBL305422
    • WZZLWPIYWZEJOX-UHFFFAOYSA-L
    • DTXCID7090448
    • FN37021
    • 216-735-7
    • 2,6-naphthalenedisulfonic acid disodium
    • Sodium Naphthalene-2,6-disulfonate
    • MDL: MFCD00004092
    • Inchi: 1S/C10H8O6S2.2Na/c11-17(12,13)9-3-1-7-5-10(18(14,15)16)4-2-8(7)6-9;;/h1-6H,(H,11,12,13)(H,14,15,16);;/q;2*+1/p-2
    • InChI Key: WZZLWPIYWZEJOX-UHFFFAOYSA-L
    • SMILES: S(C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 331.94000
  • Monoisotopic Mass: 331.94
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 423
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 131

Experimental Properties

  • Color/Form: White crystals.
  • Density: 1.704g/cm3
  • Melting Point: >300 °C (lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °Cat760mmHg
  • PSA: 131.16000
  • LogP: 2.80960
  • Solubility: Soluble in water and hot ethanol.

Sodium Naphthalene-2,6-disulfonate Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • Hazardous Material Identification: Xi
  • Storage Condition:Inert atmosphere,Room Temperature(BD41356)

Sodium Naphthalene-2,6-disulfonate Pricemore >>

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Sodium Naphthalene-2,6-disulfonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1655-45-4)2,6-naphthalenedisulfonic acid
Order Number:LE4832;LE1762422
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1655-45-4)2,6-Naphthalenedisulfonic acid disodium salt
Order Number:sfd5740
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

Sodium Naphthalene-2,6-disulfonate Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1655-45-4)2,6-naphthalenedisulfonic acid
LE4832;LE1762422
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1655-45-4)2,6-Naphthalenedisulfonic acid disodium salt
sfd5740
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email